Cas no 2580252-11-3 (tert-butyl (1s,4s)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate)

• Product Name: tert-butyl (1s,4s)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate
• CAS No: 2580252-11-3
• MF: C₁₂H₂₂FNO₂
• MW: 231.306987285614
• CID: 5662031
• PubChem ID: 165888752
• Update Time: 2025-07-23

tert-butyl (1s,4s)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580205-95-2
• EN300-27727650
• tert-butyl (1r,4r)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate
• EN300-27727708
• 2580252-11-3
• tert-butyl (1s,4s)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate

• Inchi： 1S/C12H22FNO2/c1-11(2,3)16-10(15)9-4-6-12(13,8-14)7-5-9/h9H,4-8,14H2,1-3H3
• InChI Key： KBAFNPOZTBENAM-UHFFFAOYSA-N
• SMILES： FC1(CN)CCC(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 231.16345711g/mol
• Monoisotopic Mass: 231.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (1s,4s)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate

Introduction to Tert-butyl (1S,4S)-4-(Aminomethyl)-4-Fluorocyclohexane-1-Carboxylate (CAS No. 2580252-11-3)

Tert-butyl (1S,4S)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate, with the CAS number 2580252-11-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical research.

The molecular structure of tert-butyl (1S,4S)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate features a cyclohexane ring with specific stereochemistry, which is crucial for its biological activity. The presence of a fluoro substituent and an aminomethyl group introduces both electronic and steric effects that can influence the compound's interactions with biological targets. This makes it an intriguing molecule for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced selectivity and efficacy compared to their racemic counterparts. The stereochemistry of tert-butyl (1S,4S)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate aligns well with this trend, as the specific configuration of the cyclohexane ring can significantly impact its pharmacological properties. Studies have shown that such chiral compounds can exhibit improved pharmacokinetic profiles, reduced side effects, and enhanced binding affinity to biological receptors.

The fluorine atom in the molecule plays a critical role in modulating its biological activity. Fluorine substituents are known to enhance metabolic stability, improve binding affinity, and influence the lipophilicity of drug candidates. The incorporation of a fluorine atom in tert-butyl (1S,4S)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate not only contributes to its unique chemical properties but also opens up possibilities for designing more effective and potent pharmaceuticals.

One of the most promising applications of this compound is in the field of enzyme inhibition. The aminomethyl group provides a versatile handle for further chemical modifications, allowing researchers to design molecules that can selectively target specific enzymes involved in various disease pathways. For instance, studies have suggested that derivatives of this compound may have potential in inhibiting enzymes associated with inflammatory diseases and cancer.

The synthesis of tert-butyl (1S,4S)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving the desired stereochemical purity, which is essential for its intended applications.

In conclusion, tert-butyl (1S,4S)-4-(aminomethyl)-4-fluorocyclohexane-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and functional properties make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.